Cas no 2137731-30-5 (Cyclopropanecarboxylic acid, 2,2-dichloro-1-(3-fluorophenyl)-)

• Product Name: Cyclopropanecarboxylic acid, 2,2-dichloro-1-(3-fluorophenyl)-
• CAS No: 2137731-30-5
• MF: C₁₀H₇Cl₂FO₂
• MW: 249.065784692764
• CID: 5287733
• Update Time: 2025-05-28

Cyclopropanecarboxylic acid, 2,2-dichloro-1-(3-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2,2-dichloro-1-(3-fluorophenyl)-

• Inchi： 1S/C10H7Cl2FO2/c11-10(12)5-9(10,8(14)15)6-2-1-3-7(13)4-6/h1-4H,5H2,(H,14,15)
• InChI Key： HTPGJUWSQLGJHN-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(F)=C2)(C(O)=O)CC1(Cl)Cl

Additional information on Cyclopropanecarboxylic acid, 2,2-dichloro-1-(3-fluorophenyl)-

Comprehensive Overview of Cyclopropanecarboxylic acid, 2,2-dichloro-1-(3-fluorophenyl)- (CAS No. 2137731-30-5)

Cyclopropanecarboxylic acid, 2,2-dichloro-1-(3-fluorophenyl)- (CAS No. 2137731-30-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of cyclopropane derivatives, which are known for their unique three-membered ring structure and versatile reactivity. The presence of both dichloro and fluorophenyl substituents enhances its potential as a building block in drug discovery and material science. Researchers are particularly interested in its applications due to its structural complexity and ability to interact with biological targets.

The compound's CAS number 2137731-30-5 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory frameworks. Its systematic name, 2,2-dichloro-1-(3-fluorophenyl)cyclopropanecarboxylic acid, highlights the functional groups that define its chemical behavior. In recent years, the demand for fluorinated cyclopropane derivatives has surged, driven by their role in developing next-generation therapeutics and sustainable agrochemicals. This aligns with the growing focus on green chemistry and precision medicine, making 2137731-30-5 a compound of high relevance.

One of the key trends in modern chemistry is the exploration of fluorine-containing compounds, which often exhibit enhanced stability and bioavailability. The 3-fluorophenyl moiety in Cyclopropanecarboxylic acid, 2,2-dichloro-1-(3-fluorophenyl)- contributes to these properties, making it a candidate for drug intermediate synthesis. Additionally, the dichloro-substituted cyclopropane core is a topic of interest in mechanistic studies, as it can undergo selective transformations under mild conditions. These attributes have led to its inclusion in high-throughput screening programs for enzyme inhibitors and receptor modulators.

From a synthetic perspective, CAS 2137731-30-5 exemplifies the challenges and opportunities in small-molecule design. Its preparation often involves stereoselective cyclopropanation and halogenation techniques, which are critical for achieving high purity and yield. The compound's logP value and solubility profile are frequently analyzed to predict its behavior in biological systems, a common practice in ADMET studies. Such data is invaluable for researchers working on lead optimization and structure-activity relationships (SAR).

Beyond pharmaceuticals, 2,2-dichloro-1-(3-fluorophenyl)cyclopropanecarboxylic acid has potential applications in material science. Its rigid cyclopropane ring and halogen atoms make it a candidate for designing advanced polymers and liquid crystals. The compound's thermal stability and electronic properties are also being investigated for use in organic electronics, such as OLEDs and sensors. This multidisciplinary relevance underscores its importance in both academic and industrial settings.

In the context of sustainability, the synthesis and application of 2137731-30-5 are being evaluated for environmental impact. Researchers are exploring catalytic methods to reduce waste and energy consumption during production. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly those related to responsible consumption and clean energy. As a result, the compound is increasingly featured in discussions about green synthesis and circular economy practices.

For those searching "cyclopropane derivatives in drug discovery" or "fluorophenyl compounds applications," Cyclopropanecarboxylic acid, 2,2-dichloro-1-(3-fluorophenyl)- offers a compelling case study. Its combination of structural novelty and functional diversity makes it a subject of ongoing research. Whether in medicinal chemistry, agrochemical development, or material innovation, this compound exemplifies the intersection of scientific curiosity and practical utility.